Cas no 2228855-04-5 (1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclobutylmethanol)

• Product Name: 1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclobutylmethanol
• CAS No: 2228855-04-5
• MF: C₉H₁₃BrN₂O
• MW: 245.116321325302
• CID: 5870626
• PubChem ID: 165781138
• Update Time: 2025-09-23

1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclobutylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclobutylmethanol
• 2228855-04-5
• [1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclobutyl]methanol
• EN300-1921874

• Inchi： 1S/C9H13BrN2O/c1-12-7(5-8(10)11-12)9(6-13)3-2-4-9/h5,13H,2-4,6H2,1H3
• InChI Key： YYPKEAGYNKVVLF-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2(CO)CCC2)N(C)N=1

Computed Properties

• Exact Mass: 244.02113g/mol
• Monoisotopic Mass: 244.02113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38Ų

Additional information on 1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclobutylmethanol

Comprehensive Overview of 1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclobutylmethanol (CAS No. 2228855-04-5)

The compound 1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclobutylmethanol (CAS No. 2228855-04-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclobutylmethanol moiety linked to a brominated pyrazole ring, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel heterocyclic scaffolds in medicinal chemistry.

One of the key features of this compound is its bromo-substituted pyrazole core, which is a hotspot for modifications in modern synthetic chemistry. The presence of the 3-bromo-1-methyl-1H-pyrazole group allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely used in the development of small-molecule therapeutics. This adaptability aligns with current trends in personalized medicine and targeted drug delivery systems, where precise molecular tuning is critical.

In addition to its pharmaceutical relevance, 1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclobutylmethanol has potential applications in material science. The cyclobutyl ring introduces steric constraints that can influence the physical properties of polymers or liquid crystals, a topic of growing interest in the development of advanced functional materials. With sustainability being a major focus in industrial chemistry, researchers are exploring how such compounds can contribute to greener synthesis pathways.

The synthesis of this compound typically involves multi-step organic reactions, including cyclobutylation and bromination strategies. Recent advancements in flow chemistry and catalytic methods have improved the efficiency of producing such complex structures, addressing the need for scalable and cost-effective processes. These innovations are particularly relevant given the increasing emphasis on green chemistry and reducing waste in chemical manufacturing.

From an analytical perspective, CAS No. 2228855-04-5 is characterized using techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent quality standards required for research and industrial applications. The demand for high-purity intermediates has surged, driven by the pharmaceutical industry's need for reliable building blocks in high-throughput screening and combinatorial chemistry.

As the scientific community continues to explore the potential of 1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclobutylmethanol, its role in fragment-based drug design and bioisostere development is becoming increasingly prominent. The compound's balanced lipophilicity and molecular weight make it a candidate for optimizing drug-like properties, a critical factor in overcoming challenges like poor bioavailability and off-target effects.

In summary, CAS No. 2228855-04-5 represents a compelling case study in the intersection of synthetic chemistry and applied sciences. Its structural complexity and functional diversity position it as a valuable asset in addressing contemporary challenges in drug discovery, material engineering, and sustainable chemistry. Future research will likely uncover even broader applications, solidifying its importance in the evolving landscape of chemical innovation.